Ethyl 2-[(3-cyano-4,6-diphenyl-2-pyridinyl)oxy]acetate

• Molecular Formula: C22H18N2O3
• Molecular Weight: 358.4 g/mol
• IUPAC Name: ethyl 2-(3-cyano-4,6-diphenylpyridin-2-yl)oxyacetate
• InChI: InChI=1S/C22H18N2O3/c1-2-26-21(25)15-27-22-19(14-23)18(16-9-5-3-6-10-16)13-20(24-22)17-11-7-4-8-12-17/h3-13H,2,15H2,1H3
• InChI Key: PZNJITRXQKRPFY-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)COC1=C(C(=CC(=N1)C2=CC=CC=C2)C3=CC=CC=C3)C#N

Description

HTS07545 is a potent inhibitor of sulfide:quinone oxidoreductase (SQOR) with an IC50 of 30 nM . This compound is known for its ability to decrease the rate of hydrogen sulfide (H2S) breakdown, making it a valuable tool in heart failure research .

Preparation Methods

The preparation of HTS07545 involves dissolving 2 mg of the compound in 50 μL of dimethyl sulfoxide (DMSO), resulting in a mother liquor concentration of 40 mg/mL . For industrial production, the compound is available in various quantities, ranging from 1 mg to 500 mg .

Chemical Reactions Analysis

HTS07545 undergoes several types of chemical reactions, including:

Oxidation: The compound can be oxidized under specific conditions, leading to the formation of various oxidation products.

Reduction: HTS07545 can be reduced using common reducing agents, resulting in the formation of reduced derivatives.

Substitution: The compound can undergo substitution reactions, where specific functional groups are replaced by other groups under suitable conditions.

Common reagents and conditions used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents like sodium borohydride, and various catalysts for substitution reactions. The major products formed from these reactions depend on the specific reagents and conditions used.

Scientific Research Applications

HTS07545 has a wide range of scientific research applications, including:

Chemistry: The compound is used as a research tool to study the inhibition of sulfide:quinone oxidoreductase and its effects on hydrogen sulfide metabolism.

Biology: HTS07545 is utilized in biological studies to understand its role in cellular processes and its impact on various biological pathways.

Medicine: The compound is being researched for its potential therapeutic applications in heart failure and other cardiovascular diseases.

Industry: HTS07545 is used in the development of new drugs and therapeutic agents, particularly those targeting sulfide:quinone oxidoreductase.

Mechanism of Action

HTS07545 exerts its effects by inhibiting sulfide:quinone oxidoreductase, an enzyme involved in the breakdown of hydrogen sulfide . By inhibiting this enzyme, HTS07545 slows down the decomposition of hydrogen sulfide, which can have various physiological effects. The molecular targets and pathways involved in this mechanism include the sulfide:quinone oxidoreductase enzyme and the hydrogen sulfide metabolic pathway .

Comparison with Similar Compounds

HTS07545 can be compared with other similar compounds, such as:

Setanaxib: A potent dual NADPH oxidase (NOX1/4) inhibitor.

Quercetin-3-O-glucose-6’'-acetate: An inhibitor of NADPH oxidase with antioxidant activities.

Metronidazole: A synthetic nitroimidazole derivative with antiprotozoal and antibacterial activities.

HTS07545 is unique in its specific inhibition of sulfide:quinone oxidoreductase, which sets it apart from other compounds that target different enzymes or pathways .